4-(2-Chloroethoxy)pyridine hydrochloride

• Molecular Formula: C7H9Cl2NO
• Molecular Weight: 194.06 g/mol
• IUPAC Name: 4-(2-chloroethoxy)pyridine;hydrochloride
• InChI: InChI=1S/C7H8ClNO.ClH/c8-3-6-10-7-1-4-9-5-2-7;/h1-2,4-5H,3,6H2;1H
• InChI Key: APWATYSLGSIOAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1OCCCl.Cl

Description

4-(2-Chloroethoxy)pyridine hydrochloride is a useful research compound. Its molecular formula is C7H9Cl2NO and its molecular weight is 194.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride (0.75 ml, 10 mmol) was added to a solution of 4-(2-hydroxyethoxy)pyridine (0.9 g, 6.5 mmol), (J. Chem. Soc. Perkin II, 1987, 1867), in trichloromethane (20 ml) at 5° C. The mixture was stirred for 1 hour at 5° C., allowed to warm to ambient temperature and stirred for a further 2 hours. The volatiles were removed by evaporation and by azeotroping with toluene to give 4-(2-chloroethoxy)pyridine hydrochloride (1.3 g, 100%).